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Compound of Interest

Compound Name: Cyclobutyl methyl ketone

Cat. No.: B1346604

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemical compounds such as Cyclobutyl methyl ketone. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment.

Chemical Identifier:
e Name: Cyclobutyl methyl ketone
e Synonyms: Acetylcyclobutane, 1-Cyclobutylethanone[1][2][3]

e CAS Number: 3019-25-8[1][2]

Hazard Identification and Classification

Cyclobutyl methyl ketone is classified as a hazardous chemical.[1] It is a flammable liquid
and vapor (Category 3) and is harmful if swallowed (Acute oral toxicity, Category 4).[1][4]

Signal Word: Warning[1][4]
Hazard Statements:
e H226: Flammable liquid and vapour.[5][6]

e H302: Harmful if swallowed.[4]
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

PPE Category

Specifications

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
a face shield conforming to
EN166 (EU) or NIOSH (US)
standards.[5]

Protects against chemical

splashes and vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

Prevents skin contact with the

chemical.

Skin and Body Protection

Fire/flame resistant and
impervious clothing, such as a

lab coat or coveralls.[5]

Protects skin from accidental

splashes and contact.

Respiratory Protection

Not typically required under
normal use conditions with
adequate ventilation. If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator with an
appropriate filter (e.g., type
ABEK (EN14387)) should be

used.

Ensures respiratory safety in
case of inadequate ventilation

or spills.

Physical and Chemical Properties

A summary of key quantitative data for Cyclobutyl methyl ketone is provided below for easy

reference.
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Property Value

Molecular Formula CeH100[2][3][4]

Molecular Weight 98.14 g/mol [4]

Appearance Clear colorless to light yellow liquid[3][4][5][7]
Boiling Point 137-139 °C at 754 mmHg[2][7]

Density 0.902 g/mL at 25 °C[2][7]

Flash Point 29 °C (84.2 °F) - closed cup

Refractive Index n20/D 1.432[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is critical for the safe handling of Cyclobutyl
methyl ketone in a laboratory setting.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area, preferably by using a chemical fume hood.[1]

[5]
» Verify that an eyewash station and safety shower are readily accessible.[8][9]

o Remove all potential ignition sources from the handling area, including open flames, hot
surfaces, and sparks.[1][4][5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][4][5]

e Ground and bond all containers and receiving equipment to prevent static discharge.[5][6]
2. Donning Personal Protective Equipment (PPE):

o Before handling the chemical, put on all required PPE as specified in the table above.

3. Chemical Handling:
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e Use only non-sparking tools.[1][5]

e Avoid contact with skin, eyes, and clothing.[5]

e Do not breathe vapors or mist.[4]

o Keep the container tightly closed when not in use.[1][4][5]
4. In Case of a Spill:

* Remove all sources of ignition.[1]

» Ventilate the area.

o Soak up the spill with an inert absorbent material such as sand, silica gel, or universal
binder.[1][4]

e Collect the absorbed material into a suitable, closed container for disposal.[1][4]
o Use spark-proof tools during cleanup.[1]
5. First Aid Measures:

o After eye contact: Rinse immediately with plenty of water, including under the eyelids, for at
least 15 minutes. Get medical attention.[4]

 After skin contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[4]

 After inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention.[1][4]

» After ingestion: Clean mouth with water and get medical attention.[1][4]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Cyclobutyl methyl ketone and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.
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1. Waste ldentification:
¢ Cyclobutyl methyl ketone is considered a hazardous waste due to its flammability.
2. Waste Collection and Storage:

o Collect all waste, including unused chemical and contaminated absorbent materials, in a
suitable, clearly labeled, and closed container.

o Store the waste container in a designated, well-ventilated, and cool area away from ignition

sources.
3. Disposal Procedure:

o Chemical waste generators must determine if a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations for
complete and accurate classification and disposal.[1]

» Dispose of the contents and container to an approved waste disposal plant.[4] Do not empty
into drains.[1][2]

Safe Handling and Disposal Workflow
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Safe Handling and Disposal of Cyclobutyl Methyl Ketone
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Caption: Workflow for safe handling and disposal of Cyclobutyl methyl ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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